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The Scale of Counterfeit Anabolic Steroids

Understanding the prevalence of this issue is crucial for risk assessment. The following table summarizes

findings from a systematic review of black-market anabolic androgenic steroids (AAS) [1] [2]:

Category

Definition

Mean Proportion
Found (95% CI)

Counterfeit

Subclassified as:

- Inert

- Substituted

- Adulterated

Active ingredient does not match the label [1] [2].

Contains no active ingredient [1] [2].

Contains a different active ingredient than labeled [1]

2].

Contains not all, or more, active ingredients than
labeled [1] [2].

36% (29% - 43%) [1] [2]

Data from source
studies

Data from source
studies

Data from source
studies
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Category

Substandard

Definition

Active ingredient matches label, but concentration is

incorrect [1] [2].

Subclassified as:

- Under-
concentrated

- Over-
concentrated

Active ingredient below the defined acceptable range
(e.g., <80% of declared) [1] [2].

Active ingredient above the defined acceptable range
(e.g., >130% of declared) [1] [2].

Mean Proportion
Found (95% CI)

37% (17% - 63%) [1] [2]

Data from source
studies

Data from source
studies

Analytical Methods for Detection and Identification

A multi-technique approach is essential for confirming the identity and quantity of substances. Here are the

key methodologies, including one specifically referencing 4-Dihydroboldenone:

Technique

Principle & Application

Key Details from Literature

Gas Chromatography-
Mass Spectrometry
(GCIMS)

Liquid Chromatography-
Tandem Mass
Spectrometry (LC-MS/MS)

Gas Chromatography-
Combustion-lsotope Ratio
Mass Spectrometry
(GCICIIRMS)

Separates mixture
components (GC) and
identifies them based on
mass/charge ratio (MS)

3].

Highly sensitive and
specific; ideal for
complex biological
matrices [4].

Determines the steroid's
origin (endogenous vs.
synthetic) by measuring

carbon isotope ratios [4].

Used with derivatization (e.qg.,
heptafluorobutyric anhydride) for determining
AAS, including 4-Dihydroboldenone [3].
Negative-ion chemical ionization (NCI) can
improve sensitivity [3].

A 2024 review notes it is a predominant,
successful technique for identifying
boldenone and its metabolites/precursors,
crucial for differentiating origin [4].

Cited as a key method for characterizing
whether a compound like boldenone is
endogenous or exogenous [4].
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The general workflow for analyzing a suspected counterfeit sample can be visualized as follows:
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(2. Analytical Technique SelectiorD

N

3a. Mass Spectrometry (MS or MS/MS) 3b. Isotope Ratio MS (IRMS)
Compound Identification Origin Determination

o~

4. Data Analysis & Verification
(Match against reference standards)

Click to download full resolution via product page

Frequently Asked Questions for a Technical Support
Center

Q1: What are the primary health risks posed by counterfeit anabolic steroids? Counterfeit AAS pose a
dual threat. First, they can introduce toxic substances or cause infections at injection sites [5]. Second,
products that are inert fail to deliver any effect, while substituted or adulterated products can lead to

unexpected side effects, toxic reactions, or failed research outcomes due to unknown variables [1] [2] [5].
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Q2: Beyond laboratory analysis, what strategies can researchers use to mitigate the risk of obtaining
counterfeit materials? The illicit market is the primary source of counterfeits [1]. Therefore, the most
critical step is to source all analytical standards and reference materials from reputable, licensed
chemical suppliers and pharmaceutical manufacturers. Research into user habits shows that "trust in the
seller" is a key criterion, though this is less reliable than certified sourcing [1]. Users in online forums also

report checking packaging for tampering, but they recognize the limitations of these methods [5].

Q3: The product I tested contains the labeled active ingredient but at a concentration of 50% of the
declared amount. How is this classified? This is a classic example of a substandard product, specifically
under-concentrated [1] [2]. The active pharmaceutical ingredient (API) matches the label, but its quantity

falls outside the acceptable range (often defined as 80-130% of the declared formulation) [1] [2].

A Note on Sourcing and Information Gaps

It is important to reiterate that the data on counterfeit prevalence pertains to the black market [1] [2] [5].
Researchers should procure materials through legitimate and professional channels to avoid these risks

entirely.

Furthermore, while the analytical techniques listed are applicable, the search results did not contain a
specific, step-by-step experimental protocol dedicated solely to 4-Dihydroboldenone identification from a
finished product. The methodology would generally follow standard protocols for steroid analysis using GC-

MS or LC-MS/MS, as referenced.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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